4-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-1-(4-methoxybenzyl)-2-piperazinone

• IUPAC Name: 4-[1-[(2-chlorophenyl)methyl]triazole-4-carbonyl]-1-[(4-methoxyphenyl)methyl]piperazin-2-one
• InChI: InChI=1S/C22H22ClN5O3/c1-31-18-8-6-16(7-9-18)12-26-10-11-27(15-21(26)29)22(30)20-14-28(25-24-20)13-17-4-2-3-5-19(17)23/h2-9,14H,10-13,15H2,1H3
• InChI Key: VUJGOXVBZKSWQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCN(CC2=O)C(=O)C3=CN(N=N3)CC4=CC=CC=C4Cl
• Molecular Formula: C22H22ClN5O3
• Molecular Weight: 439.9 g/mol

Description

Molecular Structure Analysis

The molecule’s structure is likely to be quite complex due to the presence of several different functional groups. The 1,2,3-triazole ring is aromatic and planar, while the piperazinone ring is likely to be puckered. The chlorobenzyl and methoxy groups could add steric bulk to the molecule, potentially influencing its reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the various functional groups. For example, the carbonyl group could undergo nucleophilic addition reactions, while the chlorobenzyl group could undergo nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of the polar carbonyl group and the potentially charged piperazinone ring could influence the compound’s solubility in different solvents.

Future Directions

Future research could involve studying the synthesis of this compound in more detail, investigating its reactivity, and exploring its potential biological activity. It could also be interesting to study the properties of related compounds, to see how changes in the structure affect these properties.